molecular formula C21H23NO B5182857 1'-(3-methoxybenzyl)spiro[indene-1,4'-piperidine]

1'-(3-methoxybenzyl)spiro[indene-1,4'-piperidine]

Cat. No. B5182857
M. Wt: 305.4 g/mol
InChI Key: QETSFZWGVKWGGP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(3-methoxybenzyl)spiro[indene-1,4'-piperidine] is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It is a spirocyclic compound that contains a piperidine ring and an indene ring system. The compound has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for lab experiments.

Mechanism of Action

The mechanism of action of 1-(3-methoxybenzyl)spiro[indene-1,4'-piperidine] is not fully understood. However, studies have suggested that the compound may act as a modulator of the dopamine and serotonin systems in the brain, which are involved in regulating mood, behavior, and cognition.
Biochemical and Physiological Effects:
Studies have shown that the spirocyclic compound has various biochemical and physiological effects. The compound has been shown to increase dopamine and serotonin levels in the brain, which may contribute to its potential therapeutic effects. The compound has also been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-(3-methoxybenzyl)spiro[indene-1,4'-piperidine] in lab experiments is its potential therapeutic applications. The compound may be useful in developing new treatments for neurodegenerative diseases and pain management. However, one of the limitations is that the mechanism of action is not fully understood, which may make it challenging to develop targeted therapies.

Future Directions

There are several future directions for research on 1-(3-methoxybenzyl)spiro[indene-1,4'-piperidine]. One direction is to further investigate the compound's mechanism of action and how it interacts with the dopamine and serotonin systems in the brain. Another direction is to explore the potential therapeutic applications of the compound in other areas, such as cancer treatment and inflammation. Additionally, future research could focus on developing targeted therapies based on the compound's mechanism of action.

Synthesis Methods

The synthesis of 1-(3-methoxybenzyl)spiro[indene-1,4'-piperidine] has been achieved through several methods. One of the most common methods involves the reaction of 3-methoxybenzylamine with indan-1-one in the presence of a Lewis acid catalyst. The reaction produces an intermediate product that undergoes a cyclization reaction to form the spirocyclic compound.

Scientific Research Applications

The spirocyclic compound has been studied for its potential therapeutic applications in various scientific research areas. One of the most notable applications is in the field of neuroscience, where the compound has been studied for its potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The compound has also been studied for its potential as a pain reliever and as an anti-inflammatory agent.

properties

IUPAC Name

1'-[(3-methoxyphenyl)methyl]spiro[indene-1,4'-piperidine]
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H23NO/c1-23-19-7-4-5-17(15-19)16-22-13-11-21(12-14-22)10-9-18-6-2-3-8-20(18)21/h2-10,15H,11-14,16H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QETSFZWGVKWGGP-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC=CC(=C1)CN2CCC3(CC2)C=CC4=CC=CC=C34
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H23NO
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

305.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1'-[(3-Methoxyphenyl)methyl]spiro[indene-1,4'-piperidine]

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.